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Compound of Interest

Compound Name: Nifedipine-13C8

Cat. No.: B12058222 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides essential safety and logistical information for the proper disposal of

Nifedipine-13C8, a stable isotope-labeled form of Nifedipine. Adherence to these procedures

is vital to ensure a safe laboratory environment and compliance with regulations.

Immediate Safety and Handling Precautions
Nifedipine is classified as harmful if swallowed.[1][2][3] Therefore, appropriate personal

protective equipment (PPE), including gloves, lab coats, and safety glasses, should be worn

when handling Nifedipine-13C8.[4] In case of a spill, contain the source if it is safe to do so.

For dry solids, use a damp cloth or a filtered vacuum to collect the material, ensuring that dust

generation is controlled.[5] The spill area should then be thoroughly cleaned. All waste

materials from the cleanup should be placed in a labeled, sealed container for disposal.

Quantitative Data on Nifedipine
For a comprehensive understanding of the substance's toxicological profile, the following data

is provided.
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Metric Value Species

Oral LD50 1022 mg/kg Rat

Intraperitoneal LD50 230 mg/kg Rat

Intravenous LD50 6 mg/kg Rat

Data sourced from a Safety

Data Sheet for Nifedipine.

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of pharmaceutical waste, including Nifedipine-
13C8, is to utilize a licensed hazardous waste disposal contractor. Releases to the environment

should be avoided. Disposal must be in accordance with all applicable federal, state, and local

environmental control regulations.

Experimental Protocol for Disposal of Nifedipine-13C8:

Segregation and Collection:

Collect waste Nifedipine-13C8, including any contaminated materials (e.g., weighing

boats, pipette tips, gloves), in a designated, well-labeled, and sealed waste container.

The container should be clearly marked as "Hazardous Waste" and include the chemical

name "Nifedipine-13C8."

Waste Manifesting:

Maintain a log of the waste being added to the container, noting the quantity and date.

This is crucial for tracking and for the waste disposal contractor.

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials. The storage area should be cool and well-ventilated.

Arranging for Pickup:
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal by a licensed hazardous waste contractor.

Household Disposal (Not Recommended for Laboratories):

In the absence of a take-back program or a hazardous waste contractor, and only if

permitted by local regulations for non-RCRA hazardous waste, the following steps can be

taken for trace amounts:

1. Remove the material from its original container.

2. Mix it with an undesirable substance such as used coffee grounds or cat litter. This

makes the chemical less appealing to children and pets and unrecognizable to anyone

who might go through the trash.

3. Place the mixture in a sealed container, such as a sealable bag or an empty tub, to

prevent leakage.

4. Place the sealed container in the household trash.

Note: Flushing of Nifedipine-13C8 is not recommended as it can contaminate water

systems.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Nifedipine-13C8.
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Start: Nifedipine-13C8 Waste Generated

Consult Institutional EHS Policy

Use Licensed Hazardous Waste Contractor

  EHS Policy Available  

Are Household Disposal Methods Permitted?

No EHS Policy

Segregate and Collect in Labeled, Sealed Container

Store Safely in Designated Area

Arrange for EHS Pickup

End: Proper Disposal Complete

Follow Household Disposal Protocol (Mix, Seal, Trash)

Yes

Do Not Flush

No

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Nifedipine-13C8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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